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Compound of Interest

Compound Name: 4-Bromo-1,1,2-trifluoro-1-butene

Cat. No.: B151897 Get Quote

An In-depth Technical Guide to the Safety of 4-Bromo-1,1,2-trifluoro-1-butene

This technical guide provides a comprehensive overview of the safety data for 4-Bromo-1,1,2-
trifluoro-1-butene (CAS No. 10493-44-4), designed for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical databases.

Chemical Identification
Chemical Name: 4-Bromo-1,1,2-trifluoro-1-butene[1][2]

Synonyms: 4-Bromo-1,1,2-trifluorobut-1-ene, 3,4,4-Trifluoro-3-butenyl Bromide[2][3]

CAS Number: 10493-44-4[1][4][5]

EC Number: 234-019-2[1][2][5]

Molecular Formula: C₄H₄BrF₃[1][2][6]

Molecular Weight: 188.97 g/mol [1][2][5]

Chemical Structure:

SMILES: C(\CBr)C(=C(F)F)F[2]
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InChI: InChI=1S/C4H4BrF3/c5-2-1-3(6)4(7)8/h1-2H2[2][5]

Physical and Chemical Properties
The physical and chemical properties of 4-Bromo-1,1,2-trifluoro-1-butene are summarized in

the table below. This data is essential for the safe handling and storage of the compound.

Property Value References

Physical State
Colorless to brown-yellow

liquid
[1][2][7][8]

Boiling Point 95-98 °C [2][5][9][10]

Density 1.639 g/mL at 25 °C [2][5][9][10]

Refractive Index (n20/D) 1.401 - 1.402 [2][5][7][9]

Flash Point 17 °C (62.6 °F) - closed cup [2][5]

Water Solubility Not miscible or difficult to mix [7][9][10]

Hazard Identification and Classification
4-Bromo-1,1,2-trifluoro-1-butene is classified as a hazardous chemical under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][4] The signal word

for this chemical is "Danger".[1][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.benchchem.com/product/b151897?utm_src=pdf-body
https://mbresearch.com/oecd-439-sit
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.xinchem.com/4-bromo-112-trifluoro-1-butene-cas-10493-44-4-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1755060.htm
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.xinchem.com/4-bromo-112-trifluoro-1-butene-cas-10493-44-4-product/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.xinchem.com/4-bromo-112-trifluoro-1-butene-cas-10493-44-4-product/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/product/b151897?utm_src=pdf-body
https://mbresearch.com/oecd-439-sit
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://mbresearch.com/oecd-439-sit
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category GHS Code
Hazard
Statement

References

Flammable

Liquids
2 H225

Highly flammable

liquid and vapor
[1][5]

Acute Toxicity,

Oral
4 H302

Harmful if

swallowed
[1][5]

Acute Toxicity,

Dermal
4 H312

Harmful in

contact with skin
[1][5]

Acute Toxicity,

Inhalation
4 H332

Harmful if

inhaled
[1]

Skin

Corrosion/Irritatio

n

2 H315
Causes skin

irritation
[3][4]

Serious Eye

Damage/Eye

Irritation

2 / 2A H319
Causes serious

eye irritation
[1][3][4][5]

Specific Target

Organ Toxicity

(Single

Exposure)

3 H335

May cause

respiratory

irritation

[1][4][5]

GHS Pictograms and Precautionary Statements
The hazards associated with this chemical require specific precautionary measures. The logical

flow from hazard identification to safety precautions is crucial for safe handling.
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Hazard Identification

GHS Pictograms

Precautionary Statements

H225: Highly Flammable

FlameH315: Skin Irritation

Exclamation MarkH319: Serious Eye Irritation

H335: Respiratory Irritation

H302/312/332: Harmful

P210: Keep away from heat/sparks

P280: Wear protective gloves/eye protection

P261: Avoid breathing vapors

P305+P351+P338: IF IN EYES: Rinse cautiously

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for 4-Bromo-1,1,2-trifluoro-1-butene.

Toxicological Information and Experimental
Protocols
The toxicological properties of 4-Bromo-1,1,2-trifluoro-1-butene have not been fully

investigated.[4] Inhalation of high vapor concentrations may lead to symptoms such as

headache, dizziness, nausea, and vomiting.[4]

Detailed, substance-specific experimental protocols for 4-Bromo-1,1,2-trifluoro-1-butene are

not publicly available in the reviewed safety data sheets. Hazard classifications are typically

determined using standardized testing methods, such as those established by the Organisation

for Economic Co-operation and Development (OECD). Below are the likely experimental

methodologies used to determine the skin and eye irritation potential of this chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b151897?utm_src=pdf-body-img
https://www.benchchem.com/product/b151897?utm_src=pdf-body
https://www.benchchem.com/product/b151897?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b151897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation Testing (OECD Test Guideline 439)
The "Causes skin irritation (Category 2)" classification is determined using an in vitro

reconstructed human epidermis (RhE) model, as outlined in OECD Guideline 439.[3][5][9][11]

This method is a non-animal alternative to traditional rabbit skin tests.[1]

Methodology:

Tissue Preparation: Commercially available RhE models, which mimic the upper layers of

human skin, are equilibrated in a culture medium.[3]

Chemical Application: A precise amount of the test chemical is applied directly to the surface

of the tissue models.[3]

Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes),

followed by rinsing and a longer recovery period (e.g., 42 hours).[3]

Viability Assessment: Cell viability is measured using a colorimetric assay, such as the MTT

assay. In this test, viable cells convert the yellow MTT dye into a blue formazan salt, which is

then extracted and quantified.[3]

Classification: The viability of the treated tissues is compared to that of negative controls. If

the mean tissue viability is reduced to ≤ 50%, the chemical is classified as a skin irritant

(GHS Category 2).[3]

Eye Irritation Testing (OECD Test Guideline 405)
The "Causes serious eye irritation (Category 2)" classification is typically determined based on

data from in vivo or ex vivo tests as described in OECD Guideline 405.[2][4][10][12] This

guideline emphasizes a weight-of-the-evidence approach to minimize animal testing.[4][10]

Methodology:

Initial Assessment: Before any animal testing, all existing data is reviewed, including results

from validated in vitro or ex vivo tests and data from structurally related chemicals.[4][10]

Animal Model: If necessary, the test is conducted using albino rabbits.[12]
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Chemical Application: A single dose of the test substance is applied into the conjunctival sac

of one eye of the animal. The other eye serves as a control.[2][12] The use of topical

anesthetics and systemic analgesics is recommended to minimize pain and distress.[4][12]

Observation: The eyes are examined for signs of irritation at specific intervals (e.g., 1, 24, 48,

and 72 hours) after application.[12] Observations include scoring lesions of the cornea, iris,

and conjunctiva.[2]

Classification: The severity and reversibility of the observed ocular lesions determine the

classification. Effects that are fully reversible within 21 days of observation typically lead to a

"Category 2" classification for eye irritation.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://cir-safety.org/sites/default/files/CIR_eye%20irritation_03Jun2024v2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure & Incubation

Analysis

Classification

Equilibrate Reconstructed
Human Tissue (RhE/RhCE)

Apply Negative (e.g., PBS)
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Caption: Generalized workflow for in vitro skin/eye irritation testing (e.g., OECD TG 439).
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Handling, Storage, and Personal Protective
Equipment
Handling

Handle in accordance with good industrial hygiene and safety practices.[4]

Wash hands and any exposed skin thoroughly after handling.[4]

Use only outdoors or in a well-ventilated area.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Keep away from open flames, hot surfaces, and sources of ignition.[4][9] Take precautionary

measures against static discharge.[4]

Storage
Keep the container tightly closed in a dry and well-ventilated place.[4]

Store in a flammables area.[4][7][9]

Keep away from heat, sparks, and flame.[4]

This material is noted to be air and light sensitive; storage under nitrogen may be

recommended.[4][7][9]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or goggles. Use of a face shield

is also recommended.[5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[5][9]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required. If exposure limits are exceeded or irritation is experienced,
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use an approved respirator.[4][5]

Emergency Measures
In Case of Fire: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to

extinguish.[7] Do not use a solid water stream as it may spread the fire.

Accidental Release: Remove all sources of ignition. Use spark-proof tools and explosion-

proof equipment. Ensure adequate ventilation. Absorb the spill with inert material (e.g., sand,

silica gel) and place it in a suitable, closed container for disposal.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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